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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-methylpyridine

Cat. No.: B104953

An In-Depth Technical Guide to the Safe Handling of 2,6-Di-tert-butyl-4-methylpyridine

Introduction

2,6-Di-tert-butyl-4-methylpyridine, commonly referred to as DTBMP, is a sterically hindered,
non-nucleophilic base widely utilized in organic synthesis.[1] Its unique structure allows it to act
as a proton scavenger without interfering with Lewis acids or participating in nucleophilic
reactions.[1][2] It is instrumental in the conversion of aldehydes and ketones to vinyl triflates
and in various catalyzed reactions.[1][2] Given its reactivity and hazardous properties, a
thorough understanding of its safety and handling precautions is critical for researchers,
scientists, and drug development professionals.

This guide provides comprehensive safety protocols, hazard information, and emergency
procedures for 2,6-di-tert-butyl-4-methylpyridine (CAS No: 38222-83-2).[3]

Chemical and Physical Properties

The physical and chemical properties of DTBMP are essential for its safe handling and storage.
It is a solid at temperatures below 30-36°C.[4] It is sparingly soluble in water but soluble in
various organic solvents.[1][5]
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Property Value Reference(s)
CAS Number 38222-83-2 [3]
Molecular Formula Ci14H23N [3161[7]
Molecular Weight 205.34 g/mol [3]
White solid, or colorless to light
Appearance yellow/brown liquid or low
melting solid.[3][4][5][6]
Odor Faint odor.[6]
Melting Point 31-36 °C [1][5]
Boiling Point 233 °C at 760 Torr [1114]
Flash Point 84 °C (183.2 °F) - closed cup [8]
Density 0.9+£0.1g/cm3 [5]
Sparingly soluble in water;
Solubility Soluble in ethanol, acetic acid,

and diethyl ether.[1][4][5]

Vapor Pressure

0.087 Torr at 25 °C

[4]

pKa

4.41 (in 50% EtOH)

[4]

Refractive Index

n20/D 1.4763

[1]

Hazard Identification and Classification

DTBMP is classified as hazardous under the Globally Harmonized System (GHS). It is harmful
if swallowed and causes significant irritation to the skin, eyes, and respiratory system.[3][6]
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Hazard

Hazard Class Category Signal Word Reference(s)
Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning [3][6]
Oral swallowed

Skin
) o ) H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o [3161[9]
skin irritation
n

Serious Eye H319: Causes
Damage/Eye Category 2 Warning serious eye [3161[9]
Irritation irritation
Specific Target

. H335: May
Organ Toxicity ) ]

) Category 3 Warning cause respiratory  [3][6]
(Single o
irritation

Exposure)

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Engineering Controls

o Ventilation: Always handle 2,6-di-tert-butyl-4-methylpyridine in a well-ventilated area.[5] A
certified chemical fume hood is required for all procedures involving this substance.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is essential to prevent contact.
e Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

e Skin Protection:
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o Gloves: Wear suitable chemical-resistant gloves (e.g., Neoprene).[6][10] Inspect gloves
prior to use and replace if contaminated.[10]

o Clothing: A lab coat or chemical-resistant apron is required.[10] Do not allow clothing wet
with the material to remain in contact with skin.[10]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator (such as a dust mask type N95) is necessary.

Standard Handling Workflow

The following workflow outlines the standard procedure for handling DTBMP safely.
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i
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i
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Click to download full resolution via product page

Diagram 1: Standard workflow for handling DTBMP.
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Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated place with a recommended temperature
of 2-8°C.[5]

Container: Keep the container tightly closed and stored in a locked cabinet.[5]

Sensitivities: The material is reported to be air and light sensitive.[6]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[11]

Emergency Procedures

Immediate and appropriate action is required in the event of an emergency.

First Aid Measures

The following table summarizes the first aid protocols for different exposure routes.
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Exposure Route First Aid Protocol Reference(s)

Remove the person to fresh air
and keep them in a position
Inhalation comfortable for breathing. If
feeling unwell, call a POISON
CENTER or doctor.[6][11]

Take off contaminated clothing
immediately. Wash the affected
area with plenty of soap and

Skin Contact water. If skin irritation occurs,
seek medical advice. Wash
contaminated clothing before
reuse.[5][6][9]

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and
Eye Contact )

easy to do so. Continue

rinsing. If eye irritation persists,

get medical attention.[5][6][9]

Rinse mouth with water. Call a
POISON CENTER or doctor
immediately. Do not induce
vomiting.[5][6][12]

Ingestion

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[11][13]

e Hazardous Combustion Products: Burning may produce toxic fumes, including nitrogen
oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz2).[11]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[11]
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Accidental Release Measures

A systematic approach is necessary to safely manage spills.

Spill Detected

Evacuate Immediate Area
Alert Personnel

'

Remove All Ignition Sources

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain the Spill with
Inert Absorbent Material

:

Use Non-Sparking Tools
for Collection

:

Place Waste in a Labeled,
Sealed Container for Disposal

'

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations
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Diagram 2: Logical workflow for responding to a DTBMP spill.

Disposal Considerations

Waste material must be treated as hazardous.

o Procedure: Dispose of unused material and its container at an approved waste disposal
facility.[5][11] Do not mix with other waste.[12] All disposal practices must comply with
federal, state, and local regulations.[12]

Toxicological Information
The primary toxicological concerns are based on its GHS classification.
» Acute Toxicity: Harmful if swallowed.[3]

o Irritation: Causes serious irritation to the eyes and skin, and may cause respiratory tract
irritation.[3][9]

o Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the
substance for these long-term effects.[12] A thorough investigation of its toxicological
properties has not been completed.[12]

The logical flow for assessing and responding to a personnel exposure event is outlined below.
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Keep Comfortable
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Remove Contact Lenses
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Seek Immediate Medical Attention
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Y
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Diagram 3: Decision-making workflow for first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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